Cas no 91893-72-0 (potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate)

potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate structure
91893-72-0 structure
Product Name:potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate
CAS No:91893-72-0
MF:C10H9KNO5S
MW:294.345462560654
MDL:MFCD00023093
CID:997604
PubChem ID:22960477
Update Time:2024-10-26

potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate Chemical and Physical Properties

Names and Identifiers

    • 2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium
    • potassium,2-(1,3-dioxoisoindol-2-yl)ethanesulfonic acid
    • 2H-Isoindole-2-ethanesulfonic acid, 1,3-dihydro-1,3-dioxo-, potassium salt (9CI)
    • Potassium 2-phthalimidoethanesulfonate
    • potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate
    • CS-0070377
    • MFCD00023093
    • SCHEMBL6284188
    • 2-phthalimidoethanesulfonic acid potassium salt
    • EN300-238845
    • UHZPGGARCNRPBD-UHFFFAOYSA-M
    • AKOS024333964
    • DTXSID80714411
    • Potassium 2-(1,3-dioxoisoindolin-2-yl)ethanesulfonate
    • 2-phthalimidoethanesulphonic acid potassium salt
    • 91893-72-0
    • AB93256
    • F2145-0468
    • potassium;2-(1,3-dioxoisoindol-2-yl)ethanesulfonate
    • Potassium 2-phthalimidoethanesulfonate (1:1)
    • D83137
    • POTASSIUM 2-(1,3-DIOXOISOINDOL-2-YL)ETHANESULFONATE
    • MDL: MFCD00023093
    • Inchi: 1S/C10H9NO5S.K/c12-9-7-3-1-2-4-8(7)10(13)11(9)5-6-17(14,15)16;/h1-4H,5-6H2,(H,14,15,16);
    • InChI Key: YSWSVQUSZXSMNH-UHFFFAOYSA-N
    • SMILES: [K].O=C1N(CCS(O)(=O)=O)C(=O)C2C1=CC=CC=2

Computed Properties

  • Exact Mass: 292.97602501g/mol
  • Monoisotopic Mass: 292.97602501g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 420
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103Ų

potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X13195-1g
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium
91893-72-0 95%
1g
¥38.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X13195-5g
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium
91893-72-0 95%
5g
¥190.0 2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X13195-250mg
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium
91893-72-0 95%
250mg
¥28.0 2024-07-18
TRC
D487933-100mg
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate Potassium
91893-72-0
100mg
$ 92.00 2023-09-07
TRC
D487933-500mg
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate Potassium
91893-72-0
500mg
$ 299.00 2023-09-07
TRC
D487933-1g
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate Potassium
91893-72-0
1g
$ 448.00 2023-09-07
Matrix Scientific
137094-1g
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium, 95%
91893-72-0 95%
1g
$218.00 2023-09-09
Matrix Scientific
137094-2.500g
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium, 95%
91893-72-0 95%
2.500g
$476.00 2023-09-09
Matrix Scientific
137094-5g
2-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)ethanesulfonate potassium, 95%
91893-72-0 95%
5g
$720.00 2023-09-09
Chemenu
CM262197-5g
Potassium 2-(1,3-dioxoisoindolin-2-yl)ethanesulfonate
91893-72-0 95%
5g
$78 2024-07-20

potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium acetate
Reference
Synthesis and anticonvulsant activity of N,N-phthaloyl derivatives of central nervous system inhibitory amino acids
Usifoh, Cyril O.; Lambert, Didier M.; Wouters, Johan; Scriba, Gerhard K. E., Archiv der Pharmazie (Weinheim, 2001, 334(10), 323-331

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium acetate Solvents: Acetic acid ;  rt; 10 min, reflux
1.2 3 h, reflux
Reference
Defining the mechanism of action of S1QELs, specific suppressors of superoxide production in the quinone-reaction site in mitochondrial complex I
Banba, Atsushi; Tsuji, Atsuhito; Kimura, Hironori; Murai, Masatoshi; Miyoshi, Hideto, Journal of Biological Chemistry, 2019, 294(16), 6550-6562

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium acetate Solvents: Acetic acid ;  10 min, reflux
1.2 2 h, reflux
Reference
Preparation of carbapenem derivatives for use as antibacterial agents
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium acetate Solvents: Acetic acid ;  10 min, reflux
1.2 2.5 h, reflux; cooled
Reference
Synthesis and anticonvulsant activity of some N-phenyl-2-phtalimidoethanesulfonamide derivatives
Akgul, Ozlem; Kilic, Fatma Sultan; Erol, Kevser; Pabuccuoglu, Varol, Archiv der Pharmazie (Weinheim, 2007, 340(12), 656-660

Production Method 5

Reaction Conditions
Reference
Preparation of N-(2-arylpropionyl)sulfonamides as inhibitors of neutrophil chemotaxis and degranulation induced by interleukin 8.
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
Reference
1-Phenylpyrazole-3-carboxamides acting on neurotensin receptors
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium acetate Solvents: Acetic acid ;  20 min, reflux
1.2 4 h, reflux
Reference
Formulations of taurolidine and method for production thereof
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Acetic acid
Reference
Application of taurolidine in preparing medicament for resisting novel coronavirus SARS-CoV-2
, China, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium acetate Solvents: Acetic acid ;  reflux
Reference
Unconventional amino acids in medicinal chemistry: First report on taurine merged within carbonic anhydrase inhibitors
Akgul, Ozlem; Angeli, Andrea; Vullo, Daniela; Carta, Fabrizio; Supuran, Claudiu T., Bioorganic Chemistry, 2020, 103,

Production Method 10

Reaction Conditions
1.1 Reagents: Potassium acetate Solvents: Acetic acid ;  10 min, reflux
1.2 3.5 h, reflux
Reference
Synthesis and antiviral, insecticidal, and fungicidal activities of gossypol derivatives containing alkylimine, oxime or hydrazine moiety
Li, Ling; Li, Zheng; Wang, Kailiang; Liu, Yuxiu; Li, Yongqiang; et al, Bioorganic & Medicinal Chemistry, 2016, 24(3), 474-483

Production Method 11

Reaction Conditions
Reference
Formulations of taurolidine and method for production thereof
, Germany, , ,

Production Method 12

Reaction Conditions
Reference
N-Nitroso compounds, compositions containing these compounds, and methods of treatment with them
, European Patent Organization, , ,

potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate Raw materials

potassium 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)ethane-1-sulfonate Preparation Products

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD